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Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B579968

For researchers, scientists, and professionals in drug development, understanding novel
compounds is paramount. This guide provides a comprehensive overview of 16-
Oxoprometaphanine, a member of the hasubanan alkaloid class. While specific experimental
data on this compound is limited in publicly accessible literature, this document consolidates
available information on its chemical identity and the broader biological context of related
compounds to inform future research and development.

Chemical Identity

Property Value Reference

(1R,8S,10S)-8-hydroxy-3,4,12-
trimethoxy-17-methyl-17-

IUPAC Name azatetracyclo[8.4.3.01,10.02,7] [1]
heptadeca-2(7),3,5,12-
tetraene-11,16-dione

CAS Number 58738-31-1
Chemical Formula C20H23NOe
Molecular Weight 373.4 g/mol
Compound Class Hasubanan Alkaloid [1]
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Biological Context and Potential Therapeutic Areas

16-Oxoprometaphanine is a hasubanan alkaloid, a class of compounds structurally similar to
morphine.[2] These alkaloids are predominantly isolated from plants of the Stephania genus,
notably Stephania japonica.[1] Research into hasubanan alkaloids and extracts from Stephania
japonica has revealed a range of biological activities, suggesting potential therapeutic
applications.

Biological Activity Key Findings Potential Therapeutic Area

Hasubanan alkaloids from
o Stephania longa exhibited )
Anti-inflammatory o S Inflammatory Disorders
significant inhibitory effects on

TNF-a and IL-6 production.

Alkaloids from Stephania

japonica have shown ) )
Neurodegenerative Diseases,

Neuroprotection protective effects against brain
Stroke

injury in animal models of

stroke.

Hasubanan alkaloids from
. o Stephania japonica have ]
Opioid Receptor Affinity o o Pain Management
demonstrated binding affinity

for the delta-opioid receptor.

Extracts from Stephania
japonica have shown activity

Antimicrobial & Cytotoxic against various microbes and Infectious Diseases, Oncology
cytotoxic effects in brine

shrimp assays.

Proposed Experimental Workflow

Given the limited specific data for 16-Oxoprometaphanine, a general experimental workflow
for the isolation and characterization of novel alkaloids from Stephania japonica is proposed.

This workflow can serve as a foundational protocol for researchers aiming to investigate this

and related compounds.
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A generalized workflow for the isolation, characterization, and development of novel alkaloids.

Potential Sighaling Pathway Involvement

Based on the known activities of hasubanan alkaloids, 16-Oxoprometaphanine may interact
with key signaling pathways involved in inflammation and pain. A hypothetical signaling
pathway diagram illustrates these potential interactions.
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Hypothesized interaction of 16-Oxoprometaphanine with an opioid receptor and downstream
inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 16-Oxoprometaphanine:
Properties, Potential Applications, and Research Workflows]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b579968#16-oxoprometaphanine-
iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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